2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether

• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-6-[(E)-2-(2-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H16N4O3S/c1-25-14-7-3-2-6-13(14)10-11-18-23-24-19(21-22-20(24)28-18)17-12-26-15-8-4-5-9-16(15)27-17/h2-11,17H,12H2,1H3/b11-10+
• InChI Key: NCUJLUKDXQWZNK-ZHACJKMWSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4
• SMILES: COC1=CC=CC=C1C=CC2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Description

2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether, also known as DTT, is a chemical compound that has gained significant attention in scientific research. DTT is a member of the triazole family and is widely used in biochemical and physiological studies. In

Mechanism of Action

2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether works by breaking the disulfide bonds in proteins, which results in the unfolding of the protein. This allows the protein to be more easily manipulated and studied in scientific research.
Biochemical and Physiological Effects:
2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether has been shown to have a variety of biochemical and physiological effects. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether has been shown to protect cells from oxidative stress and to reduce inflammation. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether has also been shown to have anti-cancer properties and to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether has several advantages in lab experiments. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is a potent reducing agent and is able to break disulfide bonds in proteins quickly and efficiently. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is also stable and easy to use. However, 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether has some limitations in lab experiments. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether can react with other chemicals in the lab, which can interfere with the results of experiments. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether can also be toxic to cells at high concentrations.

Future Directions

There are several future directions for the use of 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether in scientific research. One future direction is the use of 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether in the study of protein folding and misfolding. Another future direction is the use of 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether in the development of new anti-cancer drugs. Additionally, 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether may be useful in the study of neurodegenerative diseases, such as Alzheimer's disease.
In conclusion, 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is a valuable chemical compound in scientific research. Its ability to break disulfide bonds in proteins quickly and efficiently makes it a powerful tool in the study of proteins and enzymes. However, researchers must be aware of the limitations of 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether in lab experiments and take precautions to ensure accurate results. The future directions for the use of 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether in scientific research are promising and may lead to new discoveries in a variety of fields.

Synthesis Methods

2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is synthesized through a multi-step process involving the reaction of 2-(2-bromoethenyl)phenol with 3-amino-5-mercapto-1,2,4-triazole to form the intermediate product. The intermediate product is then reacted with 2,3-dihydrobenzo[d][1,3,4]oxadiazole-5-carbonyl chloride to form the final product, 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether.

Scientific Research Applications

2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is widely used in scientific research as a reducing agent for disulfide bonds in proteins. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is also used as a stabilizer for enzymes and proteins and as a reducing agent for thiol-containing compounds. 2-{2-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether is also used in the synthesis of gold nanoparticles and in the preparation of DNA for sequencing.